Cas no 2228547-45-1 (2-(2,2,3,3,4,4,4-heptafluorobutyl)pyrrolidine)

• Product Name: 2-(2,2,3,3,4,4,4-heptafluorobutyl)pyrrolidine
• CAS No: 2228547-45-1
• MF: C₈H₁₀F₇N
• MW: 253.160526752472
• CID: 6190238
• PubChem ID: 165884087
• Update Time: 2025-07-25

2-(2,2,3,3,4,4,4-heptafluorobutyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(2,2,3,3,4,4,4-heptafluorobutyl)pyrrolidine
• 2228547-45-1
• EN300-1970521

• Inchi： 1S/C8H10F7N/c9-6(10,4-5-2-1-3-16-5)7(11,12)8(13,14)15/h5,16H,1-4H2
• InChI Key： ZTMWDYMGMPYWJF-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(F)F)(CC1CCCN1)F

Computed Properties

• Exact Mass: 253.07014646g/mol
• Monoisotopic Mass: 253.07014646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Additional information on 2-(2,2,3,3,4,4,4-heptafluorobutyl)pyrrolidine

Introduction to 2-(2,2,3,3,4,4,4-heptafluorobutyl)pyrrolidine (CAS No: 2228547-45-1)

2-(2,2,3,3,4,4,4-heptafluorobutyl)pyrrolidine, identified by the Chemical Abstracts Service Number (CAS No) 2228547-45-1, is a fluorinated pyrrolidine derivative that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound features a highly fluorinated alkyl group attached to a pyrrolidine ring, which imparts unique physicochemical properties making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural motif of 2-(2,2,3,3,4,4,4-heptafluorobutyl)pyrrolidine consists of a seven-membered saturated ring containing seven fluorine atoms in the side chain. This extensive fluorination enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. The presence of fluorine atoms also influences electronic and steric properties, making this derivative a versatile building block for medicinal chemists.

In recent years, there has been a surge in research focused on fluorinated heterocycles due to their promising applications in drug development. Fluorinated pyrrolidines have been extensively studied for their role in modulating biological activity and improving pharmacokinetic profiles. For instance, studies have demonstrated that fluorine substitution can enhance binding affinity to biological targets by increasing hydrophobic interactions and reducing metabolic degradation. The compound CAS No 2228547-45-1 exemplifies this trend by serving as a precursor for designing novel therapeutic agents.

One of the most compelling aspects of 2-(2,2,3,3,4,4,4-heptafluorobutyl)pyrrolidine is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes involved in numerous cellular processes and are often targeted in oncology and inflammatory diseases. The fluorinated side chain of this compound can be strategically incorporated into kinase inhibitors to improve solubility and target specificity. Recent advancements in computational chemistry have enabled the rational design of such inhibitors by predicting binding interactions at the molecular level.

Moreover, the compound has shown promise in materials science applications due to its high thermal stability and low reactivity. Fluorinated pyrrolidines are being explored as monomers or additives in polymer formulations to enhance material properties such as durability and chemical resistance. The unique electronic distribution caused by fluorine substitution also makes this class of compounds attractive for use in organic electronics and optoelectronic devices.

The synthesis of CAS No 2228547-45-1 involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex fluorinated side chain efficiently. These synthetic strategies not only improve yield but also minimize byproduct formation, ensuring a cleaner reaction profile suitable for industrial-scale production.

In terms of biological activity, 2-(2,2,3,3,4,4,4-heptafluorobutyl)pyrrolidine has been investigated for its potential role as an intermediate in antiviral and anti-inflammatory drug candidates. Preliminary studies suggest that derivatives of this compound exhibit inhibitory effects on certain viral proteases by mimicking natural substrates with enhanced binding affinity due to fluorine-mediated interactions. Additionally, heptafluorobutyl-substituted pyrrolidines have been explored for their ability to modulate immune responses without significant toxicity.

The pharmaceutical industry is increasingly leveraging fluorinated compounds like CAS No 2228547-45-1 due to their favorable pharmacokinetic profiles. Fluorine atoms can prolong drug residence time in biological systems by reducing enzymatic degradation. This property is particularly valuable for drugs that require prolonged therapeutic effects or frequent dosing regimens. The growing body of evidence supporting the benefits of fluorination has led to increased investment in research and development focused on these derivatives.

From a regulatory perspective, 2-(2,2,3,3,4,4,4-heptafluorobutyl)pyrrolidine is subject to standard safety assessments to ensure its suitability for industrial and laboratory use. Manufacturers must adhere to Good Manufacturing Practices (GMP) and conduct thorough toxicological studies before commercialization. These regulations are designed to protect both workers handling the compound and end-users who may come into contact with it through pharmaceutical products derived from it.

The future prospects for CAS No 2228547-45-1 appear promising as research continues to uncover new applications for fluorinated pyrrolidines. Innovations in synthetic chemistry may further streamline production processes while enabling access to more complex derivatives with tailored properties. Collaborative efforts between academia and industry will be crucial in translating laboratory discoveries into viable commercial products that address unmet medical needs.